Cas no 1823361-73-4 (Benzoic acid, 4-cyano-3-cyclopropyl-)

• Product Name: Benzoic acid, 4-cyano-3-cyclopropyl-
• CAS No: 1823361-73-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD26383647
• CID: 5152726
• Update Time: 2025-05-22

Benzoic acid, 4-cyano-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-3-cyclopropyl-

• MDL： MFCD26383647
• Inchi： 1S/C11H9NO2/c12-6-9-4-3-8(11(13)14)5-10(9)7-1-2-7/h3-5,7H,1-2H2,(H,13,14)
• InChI Key： OXGGFHZFCHVTDD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#N)C(C2CC2)=C1

Additional information on Benzoic acid, 4-cyano-3-cyclopropyl-

Benzoic Acid, 4-Cyano-3-Cyclopropyl - A Comprehensive Overview

Benzoic acid, 4-cyano-3-cyclopropyl, also known by its CAS number 1823361-73-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The structure of benzoic acid, 4-cyano-3-cyclopropyl consists of a benzoic acid moiety with substituents at the 4 and 3 positions. The cyano group at the 4 position introduces electron-withdrawing effects, while the cyclopropyl group at the 3 position adds steric bulk and potential for further functionalization. This combination makes the compound highly suitable for exploring new chemical reactivity and for use in designing complex molecular architectures.

Recent research has focused on the synthesis and characterization of benzoic acid, 4-cyano-3-cyclopropyl. Scientists have developed efficient methods to prepare this compound using a variety of coupling reactions and catalytic processes. For instance, studies have demonstrated the use of palladium catalysts to facilitate cross-coupling reactions, enabling the precise placement of substituents on the aromatic ring. These advancements have not only improved the yield of the compound but also opened up new avenues for its application in medicinal chemistry.

In the context of drug discovery, benzoic acid, 4-cyano-3-cyclopropyl has shown promise as a lead compound for developing bioactive molecules. Its structure allows for modulation of key pharmacophores, making it a valuable starting point for designing drugs targeting various diseases. For example, recent studies have explored its potential as an inhibitor of specific enzymes involved in cancer pathways. The compound's ability to interact with biological targets through hydrogen bonding and π–π interactions has been particularly noted.

Beyond medicinal applications, benzoic acid, 4-cyano-3-cyclopropyl has also found relevance in materials science. Researchers have investigated its use in constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. The cyclopropyl group contributes to the mechanical properties of these materials, while the cyano group enhances electronic communication within molecular frameworks. These properties make the compound a candidate for applications in flexible electronics and smart materials.

The synthesis of benzoic acid, 4-cyano-3-cyclopropyl involves a series of well-defined steps that ensure high purity and structural integrity. Starting from benzene derivatives, chemists employ Friedel-Crafts acylation followed by selective substitution reactions to introduce the cyano and cyclopropyl groups. The use of modern purification techniques such as column chromatography and recrystallization ensures that the final product meets rigorous quality standards.

In terms of spectroscopic characterization, benzoic acid, 4-cyano-3-cyclopropyl exhibits distinct signals in both NMR and IR spectra that are indicative of its functional groups. The carbonyl group from the benzoic acid moiety shows a strong absorption around 1700 cm⁻¹ in IR spectroscopy. In proton NMR, the aromatic protons display splitting patterns consistent with their positions relative to electron-withdrawing and electron-donating groups.

The stability and reactivity of benzoic acid, 4-cyano-3-cyclopropyl under various conditions have also been studied extensively. It has been found to be stable under neutral conditions but can undergo hydrolysis under strongly acidic or basic environments. This information is crucial for determining its suitability in different chemical processes and storage conditions.

In conclusion, benzoic acid, 4-cyano-3-cyclopropyl, with CAS number 1823361-73-4, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a building block for complex molecules and a functional material component. As research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in advancing scientific innovation.